Cas no 78509-13-4 (Pyrimidine, 2-(4-methoxyphenyl)-4,6-diphenyl-)

Pyrimidine, 2-(4-methoxyphenyl)-4,6-diphenyl- structure
78509-13-4 structure
Product Name:Pyrimidine, 2-(4-methoxyphenyl)-4,6-diphenyl-
CAS No:78509-13-4
MF:C23H18N2O
MW:338.401825428009
CID:534379
PubChem ID:12706669
Update Time:2025-04-19

Pyrimidine, 2-(4-methoxyphenyl)-4,6-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 2-(4-methoxyphenyl)-4,6-diphenyl-
    • 2-(4-methoxyphenyl)-4,6-diphenylpyrimidine
    • DTXSID80507522
    • 78509-13-4
    • Inchi: 1S/C23H18N2O/c1-26-20-14-12-19(13-15-20)23-24-21(17-8-4-2-5-9-17)16-22(25-23)18-10-6-3-7-11-18/h2-16H,1H3
    • InChI Key: PHJBQIBSLIRJLJ-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)C1=NC(C2C=CC=CC=2)=CC(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 338.141913202g/mol
  • Monoisotopic Mass: 338.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 35Ų

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